Cas no 1638768-37-2 (tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• CAS No: 1638768-37-2
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5102361
• Update Time: 2026-03-03

tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• tert-butyl 1,3-dioxo-2,7-diazaspiro[4.4]nonane-7-carboxylate
• tert-Butyl6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate

• Inchi： 1S/C12H18N2O4/c1-11(2,3)18-10(17)14-5-4-12(7-14)6-8(15)13-9(12)16/h4-7H2,1-3H3,(H,13,15,16)
• InChI Key： IZUKFNNAOWNQGT-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)NC2=O)CCN1C(OC(C)(C)C)=O

Additional information on tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate

tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, with the CAS number 1638768-37-2, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its spirocyclic structure, which consists of two fused rings sharing a single atom—the nitrogen atom in this case. The presence of the tert-butyl group and the dioxo substituents further adds complexity to its molecular architecture, making it a subject of interest for researchers exploring novel chemical frameworks.

Recent studies have highlighted the potential of tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. The spirocyclic structure provides a rigid framework that can be exploited for encapsulating drugs, thereby enhancing their stability and bioavailability. Moreover, the compound's ability to undergo various chemical modifications has opened avenues for its use in designing stimuli-responsive drug delivery systems.

In terms of synthesis, tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing the use of biodegradable solvents and energy-efficient reaction conditions.

The structural features of tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate make it an attractive candidate for applications in materials science as well. Its rigid spirocyclic structure can be incorporated into polymer networks to enhance mechanical properties such as tensile strength and elasticity. Additionally, the compound's ability to form self-assembled monolayers has been investigated for potential use in nanotechnology applications.

From an analytical standpoint, the characterization of tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate has been carried out using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into the compound's conformational preferences and stereochemical properties, which are critical for understanding its reactivity and functionality.

In conclusion, tert-butyl 6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications in chemistry and beyond. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly important role in both academic and industrial settings.